Cas no 2007909-42-2 (Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2007909-42-2
• MF: C₁₂H₁₅BrN₂O₂S
• MW: 331.2287
• CID: 5087023
• PubChem ID: 89732535
• Update Time: 2026-03-02

Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate
• W13187
• Methyl3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate
• 2007909-42-2
• methyl 3-(4-bromo-1,3-thiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate
• SCHEMBL15164471
• MFCD30472141

• Inchi： 1S/C12H15BrN2O2S/c1-17-11(16)10-7-2-3-8(10)5-15(4-7)12-14-9(13)6-18-12/h6-8,10H,2-5H2,1H3
• InChI Key： RVORUMJDEQLUNO-UHFFFAOYSA-N
• SMILES： BrC1=C([H])SC(=N1)N1C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])C2([H])C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 330.00376g/mol
• Monoisotopic Mass: 330.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate

Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate: A Comprehensive Overview

Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate, with CAS No. 2007909-42-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which combines a thiazole ring with a bicyclo[3.2.1]octane framework, making it a versatile molecule for various applications.

The bicyclo[3.2.1]octane core of this compound is a highly rigid structure, which contributes to its stability and potential for use in drug design. Recent studies have highlighted the importance of such bicyclic systems in enhancing the bioavailability and pharmacokinetic properties of pharmaceutical agents. The presence of the thiazole ring further adds to the molecule's versatility, as thiazoles are known for their ability to act as bioisosteres and to participate in hydrogen bonding interactions.

The 4-bromothiazol substituent introduces additional functionality to the molecule, particularly through the bromine atom, which can serve as an electrophilic site for further chemical modifications. This feature makes Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate an ideal precursor for synthesizing more complex structures with tailored biological activities.

In terms of synthesis, this compound can be prepared via a variety of routes, including cycloaddition reactions and ring-closing metathesis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

The carboxylate group present in this compound plays a crucial role in its reactivity and solubility properties. This group can be readily modified to introduce different functionalities, such as esterification or amidation, which are essential steps in drug development pipelines.

From a pharmacological perspective, Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate has shown promise as a lead compound in the development of novel therapeutic agents targeting various disease states. Its rigid structure and functional groups make it an excellent candidate for exploring interactions with biological targets such as enzymes and receptors.

Recent research has focused on optimizing the stereochemistry of this compound to enhance its binding affinity and selectivity towards specific biological targets. Such studies underscore the importance of stereochemical considerations in drug design and highlight the potential of this compound as a scaffold for future drug candidates.

In conclusion, Methyl 3-(4-bromothiazol-2-yl)-3-azabicyclo[3.2.1]octane-8-carboxylate is a multifaceted compound with significant potential in organic synthesis and pharmacology. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in these fields.